5-bromo-N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-bromo-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H16BrNO3S2/c1-10(17-22(18,19)15-5-4-14(16)21-15)8-11-2-3-13-12(9-11)6-7-20-13/h2-5,9-10,17H,6-8H2,1H3
• InChI Key: HNZPRFYKAASFBY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=C(C=C1)OCC2)NS(=O)(=O)C3=CC=C(S3)Br
• Molecular Formula: C15H16BrNO3S2
• Molecular Weight: 402.3 g/mol

Description

“5-bromo-N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)thiophene-2-sulfonamide” is a chemical compound. It contains a benzofuran moiety, which is a heterocyclic compound. Benzofuran derivatives are found in a wide range of biological and pharmacological applications.

Scientific Research Applications

Medicinal Chemistry: Potential Therapeutic Applications

Thiophene derivatives, such as the compound , have been extensively studied for their therapeutic potential. . The incorporation of the 5-bromo-N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl) moiety could potentially enhance these properties, leading to the development of new drugs with improved efficacy and safety profiles.

Material Science: Organic Semiconductors

Thiophene-based molecules play a significant role in the advancement of organic semiconductors. . The specific compound could contribute to the development of new materials with better electronic properties, which are crucial for the next generation of electronic devices.

Corrosion Inhibition

. The compound’s structure could be tailored to create more effective corrosion-resistant coatings or additives, which would be beneficial in extending the life of metal structures and machinery.

Biological Studies: Enzyme Inhibition

. The compound could be used to study enzyme activity in vitro, providing insights into its mechanism of action and potential therapeutic uses.

Chemical Synthesis: Building Blocks

Thiophene derivatives serve as key intermediates in the synthesis of complex organic molecules. .

Pharmacokinetics: Drug Absorption and Distribution

. The compound could be studied to understand how its structure affects these properties, which is essential for drug design.

Mechanism of Action

Target of Action

Similar compounds have been found to targetserine/threonine-protein kinases , which are involved in various processes such as neuronal proliferation, differentiation, migration, and programmed cell death .

Pharmacokinetics

The compound’s molecular weight is reported to be199.05 Da , which is within the optimal range for drug-like properties and could potentially influence its bioavailability.

Result of Action

Based on the potential target of serine/threonine-protein kinases, the compound may influence cellular processes such as neuronal proliferation, differentiation, migration, and programmed cell death .